Cas no 909512-00-1 (Ethyl 2-Cyano-3-(2-ethoxyphenyl)aminoprop-2-enoate)

• Product Name: Ethyl 2-Cyano-3-(2-ethoxyphenyl)aminoprop-2-enoate
• CAS No: 909512-00-1
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 5058062
• Update Time: 2025-05-19

Ethyl 2-Cyano-3-(2-ethoxyphenyl)aminoprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-2-cyano-3-[(2-ethoxyphenyl)amino]prop-2-enoate
• ethyl 2-cyano-3-[(2-ethoxyphenyl)amino]prop-2-enoate
• ethyl (E)-2-cyano-3-(2-ethoxyanilino)prop-2-enoate
• NE33209
• Ethyl 2-Cyano-3-(2-ethoxyphenyl)aminoprop-2-enoate

• Inchi： 1S/C14H16N2O3/c1-3-18-13-8-6-5-7-12(13)16-10-11(9-15)14(17)19-4-2/h5-8,10,16H,3-4H2,1-2H3/b11-10+
• InChI Key： WIRMPZNKYPQRJR-ZHACJKMWSA-N
• SMILES： O(CC)C1C=CC=CC=1N/C=C(\C#N)/C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 370
• XLogP3: 3.1
• Topological Polar Surface Area: 71.4

Additional information on Ethyl 2-Cyano-3-(2-ethoxyphenyl)aminoprop-2-enoate

Ethyl 2-Cyano-3-(2-ethoxyphenyl)aminoprop-2-enoate (CAS No. 909512-00-1): A Comprehensive Review in Modern Chemical Biology

Ethyl 2-Cyano-3-(2-ethoxyphenyl)aminoprop-2-enoate, identified by its unique chemical identifier CAS No. 909512-00-1, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents and biologically active molecules.

The molecular framework of Ethyl 2-Cyano-3-(2-ethoxyphenyl)aminoprop-2-enoate consists of several key functional groups that contribute to its distinctive chemical properties. The presence of a cyano group at the second carbon position and an amine group at the third carbon position introduces reactivity and potential binding interactions with biological targets. Furthermore, the ethoxy substituent on the phenyl ring enhances solubility and metabolic stability, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of Ethyl 2-Cyano-3-(2-ethoxyphenyl)aminoprop-2-enoate with greater accuracy. Studies utilizing virtual screening and docking algorithms have identified potential binding pockets in target proteins, suggesting its utility in modulating enzyme activity and receptor interactions. These computational insights have paved the way for experimental validation and further optimization.

In vitro studies have begun to elucidate the pharmacological profile of Ethyl 2-Cyano-3-(2-ethoxyphenyl)aminoprop-2-enoate. Initial experiments have demonstrated inhibitory effects on certain kinases and transcription factors, which are implicated in various disease pathways. The compound's ability to interact with these targets suggests its potential as an antineoplastic or anti-inflammatory agent. Additionally, preliminary toxicity assays have shown moderate safety profiles, encouraging further development.

The synthesis of Ethyl 2-Cyano-3-(2-ethoxyphenyl)aminoprop-2-enoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enantioselective hydrogenations, have been employed to achieve high yields and enantiomeric purity. These synthetic strategies not only enhance efficiency but also allow for structural modifications to optimize biological activity.

One of the most intriguing aspects of Ethyl 2-Cyano-3-(2-ethoxyphenyl)aminoprop-2-enoate is its potential role in drug discovery through structure-based design. By understanding its interaction with biological targets at the atomic level, researchers can develop analogs with enhanced potency and selectivity. Collaborative efforts between chemists and biochemists are essential to translate these findings into tangible therapeutic benefits.

The future prospects of Ethyl 2-Cyano-3-(2-ethoxyphenyl)aminoprop-2-enoate are promising, with ongoing research focusing on its pharmacokinetic properties and formulation into viable drug candidates. Preclinical studies are being designed to evaluate its efficacy and safety in animal models, providing a foundation for future clinical trials. The integration of high-throughput screening technologies will further accelerate the discovery process.

As our understanding of complex biological systems continues to evolve, compounds like Ethyl 2-Cyano-3-(2-ethoxyphenyl)aminoprop-2-enoate will play a crucial role in addressing unmet medical needs. Their multifaceted applications in chemical biology underscore the importance of interdisciplinary research in advancing therapeutic interventions. By leveraging cutting-edge technologies and innovative approaches, the full potential of this compound is likely to be realized in the near future.